Cas no 1159817-23-8 (4-(Furan-2-yl)pyridin-2(1H)-one)

• Product Name: 4-(Furan-2-yl)pyridin-2(1H)-one
• CAS No: 1159817-23-8
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 2613913
• Update Time: 2025-06-09

4-(Furan-2-yl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-yl)-1H-pyridin-2-one
• 4-(Furan-2-yl)pyridin-2(1H)-one
• 2-HYDROXY-4-(2-FURYL)PYRIDINE
• 4-(FURAN-2-YL)-2-HYDROXYPYRIDINE

• Inchi： 1S/C9H7NO2/c11-9-6-7(3-4-10-9)8-2-1-5-12-8/h1-6H,(H,10,11)
• InChI Key： AOAVIXOIKIIEPG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CNC(C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• Topological Polar Surface Area: 42.2

Additional information on 4-(Furan-2-yl)pyridin-2(1H)-one

4-(Furan-2-yl)pyridin-2(1H)-one: A Comprehensive Overview

4-(Furan-2-yl)pyridin-2(1H)-one, with the CAS number 1159817-23-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridinone ring with a furan substituent. The 4-(Furan-2-yl)pyridin-2(1H)-one framework has been extensively studied for its potential applications in drug discovery, as well as its role in various chemical reactions and material synthesis.

The synthesis of 4-(Furan-2-yl)pyridin-2(1H)-one has been a topic of considerable research interest. Recent studies have focused on developing efficient and scalable methods for its preparation. One notable approach involves the use of transition metal catalysts to facilitate the coupling reactions between furan derivatives and pyridinone precursors. These methods not only enhance the yield but also improve the purity of the final product, making them highly suitable for large-scale production.

From a structural perspective, 4-(Furan-2-yl)pyridin-2(1H)-one exhibits a conjugated system that contributes to its unique electronic properties. The furan moiety introduces aromaticity and enhances the compound's ability to participate in π–π interactions. This feature makes it an attractive candidate for applications in supramolecular chemistry and self-assembling materials. Recent research has demonstrated that this compound can form stable supramolecular assemblies under specific conditions, opening new avenues for its use in nanotechnology.

The biological activity of 4-(Furan-2-yl)pyridin-2(1H)-one has also been a focal point of investigation. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes, making it a potential lead compound for drug development. For instance, recent findings suggest that it may inhibit kinases involved in cellular signaling pathways, which could have implications for treating diseases such as cancer and inflammatory disorders.

In addition to its biological applications, 4-(Furan-2-yl)pyridin-2(1H)-one has been explored for its role in organic electronics. Its conjugated system allows for efficient charge transport, which is crucial for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Researchers have reported promising results in terms of carrier mobility and device performance when this compound is incorporated into electronic devices.

The physical and chemical properties of 4-(Furan-2-yl)pyridin-2(1H)-one have been thoroughly characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular geometry, stability, and reactivity under various conditions.

From an environmental standpoint, the degradation pathways of 4-(Furan-2-yli)pyridinonum have been investigated to assess its potential impact on ecosystems. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, suggesting that it may not persist long-term in natural environments. This information is crucial for evaluating its safety and sustainability in industrial applications.

In conclusion, 4-(Furan-)yli pyridinonum (CAS No. 1159817–23–8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike.